Cas no 338421-20-8 (1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy)-)

• Product Name: 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy)-
• CAS No: 338421-20-8
• MF: C₈H₄Cl₂N₂OS
• MW: 247.10115814209
• MDL: MFCD00202381
• CID: 5214376
• Update Time: 2026-03-06

1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy)-

• MDL： MFCD00202381
• Inchi： 1S/C8H4Cl2N2OS/c9-6-2-1-5(3-7(6)10)13-8-4-11-12-14-8/h1-4H
• InChI Key： PTNVNKJBINRQIU-UHFFFAOYSA-N
• SMILES： S1C(OC2=CC=C(Cl)C(Cl)=C2)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy)-

Comprehensive Overview of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) (CAS No. 338421-20-8)

1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy), with the CAS number 338421-20-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This molecule is characterized by its unique structural features and diverse biological activities, making it a subject of interest for both academic and industrial researchers. The compound's structure consists of a thiadiazole ring substituted with a 3,4-dichlorophenoxy group, which imparts specific chemical and biological properties that are crucial for its applications in drug discovery and development.

The thiadiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity, which can be modulated by the substitution patterns. In the case of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy), the presence of the 3,4-dichlorophenoxy group enhances its lipophilicity and influences its interaction with biological targets. This makes it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) in various therapeutic areas. One notable application is in the field of anticancer drug development. Research has shown that compounds derived from this scaffold exhibit potent antiproliferative activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) has been investigated for its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The pharmacokinetic properties of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) have also been studied extensively. Research indicates that this compound has favorable absorption and distribution characteristics due to its lipophilic nature. However, its metabolic stability and excretion profile need further optimization to enhance its therapeutic potential. Studies have shown that modifications to the substituents on the thiadiazole ring can significantly improve these properties.

Synthetic methods for the preparation of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) have been well-documented in the literature. One common approach involves the reaction of 5-chloro-1H-1,2,3-thiadiazole with 3,4-dichlorophenol in the presence of a base such as potassium carbonate. This method provides high yields and purity levels suitable for further pharmaceutical development.

The safety profile of 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 1,2,3-Thiadiazole, 5-(3,4-dichlorophenoxy) (CAS No. 338421-20-8) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and optimization. Ongoing studies continue to explore its full therapeutic potential across various disease areas.